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Here is a summary of what is known about PluriSIn 1 and the current limitations for a detailed comparison

guide.

Compound Focus: PluriSin 1

CAS No.: 91396-88-2
Cat. No.: S539884
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A small molecule strategy to eliminate residual
undifferentiated hPSCs from differentiated cell
populations, reducing tumorigenic risk [1].

Inhibits stearoyl-CoA desaturase (SCD1), a
key enzyme in the oleic acid biosynthesis
pathway [2].

SCDL1 is essential for maintaining Endoplasmic
Reticulum (ER) homeostasis in certain stem
cells; its inhibition can promote cell death in
pluripotent stem cells [3].

Marketed as a research product for in vitro use
only [2].

Specific quantitative data on its
performance (efficacy, toxicity)
against other methods is not

available in the search results.

Detailed, step-by-step experimental
protocols for its use in validation
studies are not provided.

Head-to-head experimental data
comparing it to other small
molecules, biophysical, or gene-
editing approaches is missing.
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Experimental Pathway for PluriSin 1 Validation

To help conceptualize the validation process, the following diagram outlines a potential high-level workflow

for evaluating a product like PluriSIn 1. This is a generalized model based on the stated goals of such

research [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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